5-Isothiazolecarbonitrile, 4-amino-3-methyl-
Overview
Description
5-Isothiazolecarbonitrile, 4-amino-3-methyl-, also known as 5-Amino-3-methyl-4-isoxazolecarbonitrile, is a chemical compound used in various chemical synthesis studies . It has been used as a precursor for pharmacological studies .
Synthesis Analysis
The synthesis of 5-Isothiazolecarbonitrile, 4-amino-3-methyl- has been described in several studies . For instance, one study mentioned the use of the peptidyl resin H-DVYT-RINK reacted with the compound using both the classical procedure (2 h coupling) and ultrasonic agitation for 15 min .Molecular Structure Analysis
The molecular structure of 5-Isothiazolecarbonitrile, 4-amino-3-methyl- has been analyzed in several studies . One study mentioned that the total percentage of the compound’s resonance structure with a double C=N bond is 34.19%. Additionally, a strong intramolecular hydrogen bond between one of the hydrogens of the amino group and oxygen from the carbonyl group was observed, which stabilizes the structure .Chemical Reactions Analysis
The chemical reactions involving 5-Isothiazolecarbonitrile, 4-amino-3-methyl- have been studied . For example, one study mentioned that the compound was found to be particularly effective against enteroviruses .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Isothiazolecarbonitrile, 4-amino-3-methyl- have been reported . The compound has a molecular weight of 139.18 g/mol .Scientific Research Applications
Pharmaceutical Applications
4-Amino-3-methyl-1,2-thiazole-5-carbonitrile: is a thiazole derivative, a class of compounds known for their wide range of pharmaceutical applications. Thiazoles are integral in the synthesis of drugs with antimicrobial (such as sulfazole), antiretroviral (like ritonavir), antifungal (abafungin), anticancer (tiazofurin), antidiabetic , anti-inflammatory , anti-Alzheimer , antihypertensive , antioxidant , and hepatoprotective activities .
Agrochemical Research
In agrochemicals, thiazole compounds are utilized for their properties as pesticides and plant growth regulators . They play a role in the production of insecticides, fungicides, and nitrification inhibitors of nitrogen fertilizers, which are crucial for enhancing crop yield and protection .
Industrial Applications
Thiazole derivatives are employed in industrial settings for rubber vulcanization , acting as accelerators to improve the elasticity and strength of rubber products. They are also used in the synthesis of liquid crystals , sensors , sunscreens , catalysts , dyes , pigments , and chromophores , showcasing their versatility in material science .
Antioxidant Properties
Research has shown that thiazole derivatives can exhibit potent antioxidant activity. This property is significant for the development of new therapeutic agents that can mitigate oxidative stress-related diseases .
Antibacterial and Anticancer Potential
Thiazole-based compounds, including 4-Amino-3-methyl-1,2-thiazole-5-carbonitrile , have been synthesized and evaluated for their antibacterial and anticancer activities. These compounds have shown promise in inhibiting the growth of various bacterial strains and cancer cell lines, indicating their potential in developing new treatments .
Enzyme Inhibition
Thiazoles are known to inhibit certain enzymes, which is crucial in the treatment of various diseases. For instance, they can modulate enzymes involved in metabolism, which is essential for designing drugs for metabolic disorders .
Medicinal Chemistry
In medicinal chemistry, thiazoles are a key scaffold in drug design and discovery. They are found in natural compounds like vitamin B1-thiamine and penicillin antibiotics, and synthetic drugs such as the antidepressant drug pramipexole, antiulcer agent nizatidine, and the anti-inflammatory drug meloxicam .
Computational Studies
Computational studies involving thiazole derivatives help in predicting their biological activities and interactions with biological targets. Molecular docking and density functional theory calculations are used to understand the binding affinities and reactivities of these compounds, aiding in the rational design of drugs .
properties
IUPAC Name |
4-amino-3-methyl-1,2-thiazole-5-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3S/c1-3-5(7)4(2-6)9-8-3/h7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZDZUCRODSLLGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601268510 |
Source
|
| Record name | 4-Amino-3-methyl-5-isothiazolecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601268510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isothiazolecarbonitrile, 4-amino-3-methyl- | |
CAS RN |
4592-55-6 |
Source
|
| Record name | 4-Amino-3-methyl-5-isothiazolecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4592-55-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-3-methyl-5-isothiazolecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601268510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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